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Abstract
This technical guide provides an in-depth overview of M617 Trifluoroacetate (TFA), a key

research tool for investigating the galaninergic system. M617 is a chimeric peptide, combining

a fragment of galanin with a portion of bradykinin, which exhibits high affinity and selectivity for

the galanin receptor 1 (GalR1). This document details the chemical and physical properties of

M617 TFA, its binding and functional characteristics at the three galanin receptor subtypes

(GalR1, GalR2, and GalR3), and comprehensive protocols for its use in fundamental research

applications. The information presented is intended to equip researchers with the necessary

knowledge to effectively utilize M617 as a selective agonist to probe the physiological and

pathological roles of GalR1.

Introduction to Galanin Receptors and M617 TFA
Galanin is a neuropeptide widely distributed in the central and peripheral nervous systems that

exerts a variety of neuromodulatory functions, including the regulation of pain, cognition, and

mood.[1] These effects are mediated by three G protein-coupled receptor (GPCR) subtypes:

GalR1, GalR2, and GalR3. GalR1 and GalR3 primarily couple to Gi/o proteins, leading to the

inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels. In

contrast, GalR2 predominantly couples to Gq/11 proteins, activating phospholipase C and

resulting in an increase in intracellular calcium.[2]
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The development of subtype-selective ligands is crucial for dissecting the specific functions of

each galanin receptor. M617 is a notable synthetic peptide agonist designed for this purpose.

[3] It is a chimeric peptide consisting of Galanin(1-13)-Gln¹⁴-bradykinin(2-9)amide.[3] The

trifluoroacetate (TFA) salt is a common form of this peptide, resulting from its synthesis and

purification by reversed-phase high-performance liquid chromatography (RP-HPLC).[4] It is

important for researchers to be aware that the TFA counter-ion can potentially influence

experimental outcomes.

Chemical and Physical Properties of M617 TFA
M617 is a complex peptide with specific chemical and physical characteristics that are

important for its handling and use in experimental settings.
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Property Value Reference

Chemical Name

Galanin(1-13)-Gln¹⁴-

bradykinin(2-9)amide

trifluoroacetate

[3]

Sequence
GWTLNSAGYLLGPQPPGFSP

FR-NH₂
[5]

Molecular Formula
C₁₁₂H₁₆₁N₂₉O₂₈ (peptide);

C₁₁₄H₁₆₂F₃N₂₉O₃₀ (TFA salt)
[1][5]

Molecular Weight
2361.68 g/mol (peptide);

2475.67 g/mol (TFA salt)
[1][5]

Purity ≥95% (by HPLC) [3][5]

Solubility

Soluble in water to 1 mg/mL.

For higher concentrations,

sonication may be required.

[1][5]

Storage

Store at -20°C, protected from

moisture and light. For stock

solutions, store at -80°C for up

to 6 months or at -20°C for up

to 1 month.

[1]

CAS Number 860790-38-1 (for the peptide) [5]

Pharmacology at Galanin Receptors
M617 has been characterized for its binding affinity and functional activity at the three human

galanin receptor subtypes. It displays a clear preference for GalR1.

Binding Affinity
The binding affinity of M617 for human galanin receptors has been determined by competitive

radioligand binding assays.
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Receptor Subtype Binding Affinity (Ki) Reference

GalR1 0.23 ± 0.12 nM [6]

GalR2 5.71 ± 1.28 nM [6]

GalR3 49.2 ± 9.4 nM

Functional Activity
M617 acts as an agonist at galanin receptors, initiating downstream signaling cascades. While

comprehensive dose-response curves yielding EC₅₀ values for all receptor subtypes are not

readily available in the literature, its agonist activity has been confirmed in various functional

assays. For instance, in the rat nucleus tractus solitarius, M617 inhibits N- and P/Q-type

calcium channels via GalR1 with an IC₅₀ of 678 nM.[7]

Experimental Protocols
This section provides detailed methodologies for key experiments utilizing M617 TFA.

Radioligand Binding Assay
This protocol describes a competitive binding assay to determine the affinity of M617 for

galanin receptors using a radiolabeled ligand, such as ¹²⁵I-galanin.

Experimental Workflow: Radioligand Binding Assay

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.researchgate.net/publication/225257003_M871-A_Novel_Peptide_Antagonist_Selectively_Recognizing_the_Galanin_Receptor_Type_2
https://www.researchgate.net/publication/225257003_M871-A_Novel_Peptide_Antagonist_Selectively_Recognizing_the_Galanin_Receptor_Type_2
https://pubmed.ncbi.nlm.nih.gov/18602374/
https://www.benchchem.com/product/b10787829?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare cell membranes expressing the target galanin receptor (GalR1, GalR2, or GalR3).

Incubate membranes with a fixed concentration of ¹²⁵I-galanin and varying concentrations of M617.

Add to assay buffer

Separate bound from free radioligand by rapid filtration through GF/C filters.

After incubation

Quantify the radioactivity retained on the filters using a gamma counter.

Wash filters

Analyze data to determine the IC₅₀ of M617 and calculate the Ki value.

Generate competition curve
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Stereotaxic surgery to implant a guide cannula for intracerebroventricular (ICV) injection.

Allow animals to recover from surgery.

Habituate animals to the experimental setup.

Administer M617 TFA or vehicle via ICV injection.

Induce seizures using a chemoconvulsant (e.g., pentylenetetrazol, PTZ).

After a defined time

Monitor and score seizure activity (e.g., Racine scale).

Analyze seizure latency, duration, and severity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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